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Compound of Interest

Compound Name: NCGC00244536

Cat. No.: B608316 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental compliance. This guide provides essential information and step-by-step

procedures for the safe disposal of NCGC00244536, a potent KDM4B inhibitor.

It is imperative to note that the following procedures are based on general laboratory safety

principles and available data. All personnel must consult their institution's Environmental Health

and Safety (EHS) department for specific protocols and regulatory requirements before

handling or disposing of this compound.

Compound Data and Safety Profile
A comprehensive understanding of a compound's properties is the first step toward safe

handling. The following table summarizes key data for NCGC00244536.

Property Value

Hazard Classification Acute toxicity, oral (Category 4)[1]

Skin corrosion/irritation (Category 2)[1]

Storage Temperature -20°C

Solubility Soluble in DMSO
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Experimental Protocol for Disposal
The following protocol outlines the recommended steps for the safe disposal of

NCGC00244536.

1. Personal Protective Equipment (PPE):

Wear a standard laboratory coat, safety glasses with side shields or goggles, and nitrile

gloves.

Ensure proper ventilation, such as working within a certified chemical fume hood.

2. Waste Segregation and Collection:

All solid waste contaminated with NCGC00244536 (e.g., pipette tips, tubes, gloves) should

be collected in a designated, properly labeled hazardous waste container.

Liquid waste containing NCGC00244536 should be collected in a separate, sealed, and

clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless approved by your institution's EHS office.

3. Decontamination of Working Surfaces:

Wipe down all surfaces potentially contaminated with NCGC00244536 with a suitable

solvent (e.g., 70% ethanol), followed by a laboratory-grade detergent.

All cleaning materials (e.g., paper towels, wipes) must be disposed of as solid hazardous

waste.

4. Spill Management:

In the event of a spill, immediately alert others in the vicinity and evacuate the area if

necessary.

Wearing appropriate PPE, contain the spill with absorbent materials.

Collect the absorbent material and any contaminated debris into a sealed, labeled hazardous

waste container.
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Decontaminate the spill area as described above.

Report the spill to your laboratory supervisor and EHS department.

5. Final Disposal:

Store the sealed and labeled hazardous waste containers in a designated satellite

accumulation area.

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste in accordance with all local, state, and federal regulations.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of NCGC00244536.
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Caption: Disposal workflow for NCGC00244536.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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